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Compound of Interest

Compound Name: Salutaridine

Cat. No.: B1681412

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the functional expression
of Salutaridine Synthase (CYP719B1) from Papaver somniferum in Spodoptera frugiperda
(Sf9) insect cells using the baculovirus expression vector system (BEVS). Salutaridine
synthase is a key cytochrome P450-dependent monooxygenase in the biosynthesis of
morphine and other benzylisoquinoline alkaloids.[1][2] The protocols outlined below cover the
entire workflow from cell culture to enzyme activity assays, providing a framework for the
production and characterization of this important enzyme for applications in metabolic
engineering, synthetic biology, and drug discovery.

Data Presentation

The functional expression of recombinant Salutaridine Synthase (CYP719B1) in Sf9 cells
yields a catalytically active enzyme. Key quantitative parameters are summarized below.

Table 1: Summary of Salutaridine Synthase (CYP719B1) Characteristics
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Parameter Value Notes

Cytochrome P450

Enzyme Identity Salutaridine Synthase

monooxygenase

From Papaver somniferum
Gene Name CYP719B1 ]

(Opium Poppy)
Substrate (R)-reticuline

o Intramolecular C-C phenol-

Product Salutaridine )

coupling product[1][2]
Expression System Baculovirus-infected Sf9 cells

) Endoplasmic Reticulum
Subcellular Location
(Membrane-bound)

Optimal pH 8.5[1]

Optimal Temperature 30°C[1]

Table 2: Kinetic Parameters of Recombinant Salutaridine Synthase

Parameter Value Substrate Evidence

Michaelis-Menten

6.2 uM[1 R)-reticuline 1
Constant (Km) HML1] R) s

Catalytic Rate

1.64 min-1[1] (R)-reticuline [1]
Constant (kcat)

. ) . Further optimization
Expression Yield Not explicitly reported - )
may be required.

. L . Can be determined
Specific Activity Not explicitly reported - B )
from purified protein.

Mandatory Visualization

Diagram 1: Morphine Biosynthetic Pathway
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The following diagram illustrates the central role of Salutaridine Synthase in the conversion of

(R)-reticuline to Salutaridine, a critical step in the biosynthesis of morphine.

Salutaridine Synthase Salutaridine
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Caption: Key steps in the morphine biosynthetic pathway.

Multiple Steps

Thebaine Morphine

Diagram 2: Experimental Workflow for Salutaridine Synthase Production

This workflow outlines the major stages involved in producing and characterizing recombinant

Salutaridine Synthase in Sf9 cells.
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Baculovirus Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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